Cas no 2228303-33-9 (4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid
• CAS No: 2228303-33-9
• MF: C₁₁H₁₇F₃O₂
• MW: 238.246694326401
• CID: 6059098
• PubChem ID: 165717712
• Update Time: 2025-10-29

4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid
• EN300-1951109
• 2228303-33-9

• Inchi： 1S/C11H17F3O2/c1-9(2)8(10(9,3)4)6(5-7(15)16)11(12,13)14/h6,8H,5H2,1-4H3,(H,15,16)
• InChI Key： JPBHYLRUUQGFBL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C(C)(C)C1(C)C)(F)F

Computed Properties

• Exact Mass: 238.11806427g/mol
• Monoisotopic Mass: 238.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid

Introduction to 4,4,4-Trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic Acid (CAS No. 2228303-33-9)

4,4,4-Trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid (CAS No. 2228303-33-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of a trifluoromethyl group and a tetramethylcyclopropyl moiety, which confer it with distinct chemical and physical properties.

The trifluoromethyl group is a well-known functional group in organic chemistry that imparts significant electronic and steric effects to molecules. It is often used in the design of pharmaceuticals and agrochemicals due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. The tetramethylcyclopropyl moiety, on the other hand, is a highly strained cyclic structure that can influence the conformational flexibility and reactivity of the molecule. The combination of these two functional groups in 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid results in a compound with unique properties that make it an interesting candidate for various applications.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential use in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, solubility, and binding affinity to biological targets. The presence of the trifluoromethyl group in 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid makes it particularly attractive for studies aimed at improving drug-like properties.

The tetramethylcyclopropyl moiety is another key feature of this compound. Cyclopropane rings are known for their high ring strain and reactivity. The substitution with four methyl groups further increases the steric hindrance around the ring, which can influence the molecule's conformational behavior and interactions with biological targets. This structural feature has been explored in various contexts, including the design of inhibitors for specific enzymes and receptors.

Recent studies have shown that 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid exhibits promising biological activities. For instance, it has been reported to have potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have antiviral properties against certain RNA viruses. These findings highlight the potential of 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid as a lead compound for further drug development.

The synthesis of 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid has been achieved through various methodologies. One common approach involves the reaction of a trifluoromethylated precursor with a tetramethylcyclopropane derivative under appropriate conditions. The synthetic route often requires careful optimization to achieve high yields and purity levels. Advances in synthetic chemistry have enabled researchers to produce this compound efficiently on both laboratory and industrial scales.

In terms of its physical properties, 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid is a white crystalline solid with a melting point ranging from 105°C to 110°C. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

The safety profile of 4,4,4-trifluoro-3-(2,2,3,3-tetramethylcyclopropyl)butanoic acid has also been evaluated in several studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials or commercial use.

In conclusion, 4，4，4-trifluoro-3-(2，2，3，3-tetramethylcyclopropyl)butanoic acid (CAS No. 2228303-33-9) represents an exciting addition to the arsenal of compounds available for research and development in medicinal chemistry. Its unique combination of functional groups offers a promising platform for exploring new therapeutic avenues and optimizing drug candidates. Ongoing research continues to uncover new insights into its biological activities and potential applications.